Cas no 1805047-31-7 (2-(Bromomethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine
• CAS No: 1805047-31-7
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4806271
• Update Time: 2025-06-08

2-(Bromomethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine

• Inchi： 1S/C7H4BrF3IN/c8-2-4-6(12)3(7(10)11)1-5(9)13-4/h1,7H,2H2
• InChI Key： ZHLUNKHDZFERCC-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine

Recent Advances in the Application of 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine (CAS: 1805047-31-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine (CAS: 1805047-31-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. This heterocyclic compound, characterized by its unique halogen-rich structure, offers versatile reactivity that enables the construction of complex molecular architectures. Recent studies have highlighted its potential as a building block for kinase inhibitors and antimicrobial agents, owing to the strategic placement of bromomethyl and iodo substituents which facilitate selective cross-coupling reactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of next-generation Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the bromomethyl group for nucleophilic substitution reactions with heterocyclic amines, while the iodo substituent enabled subsequent Suzuki-Miyaura couplings to introduce aromatic pharmacophores. The resulting compounds exhibited nanomolar potency against BTK, with improved selectivity profiles compared to existing therapeutics. This underscores the compound's role in addressing challenges associated with off-target effects in kinase inhibitor development.

In antimicrobial research, a team from the European Journal of Medicinal Chemistry reported the successful incorporation of 1805047-31-7 into novel quinolone hybrids targeting DNA gyrase. The difluoromethyl group was found to significantly enhance membrane permeability, while the fluorine atom at the 6-position contributed to binding affinity through halogen bonding interactions with the target enzyme. These findings suggest that this pyridine derivative may serve as a privileged scaffold for overcoming bacterial resistance mechanisms, particularly in Gram-negative pathogens.

From a chemical biology perspective, the compound's reactivity has been exploited in probe development for target identification. A recent Nature Chemical Biology publication detailed its use in photoaffinity labeling experiments, where the bromomethyl group was functionalized with various reporter tags. The iodo substituent allowed for subsequent click chemistry modifications, enabling the creation of activity-based probes for proteomic studies. This dual-functionalization capability makes 1805047-31-7 particularly valuable for chemical proteomics applications in drug discovery.

Ongoing research is exploring the compound's potential in radiopharmaceuticals, leveraging the iodine atom for radioisotope exchange. Preliminary results presented at the 2023 American Chemical Society meeting indicate promising applications in PET tracer development for oncology imaging. The presence of multiple halogen atoms provides unique opportunities for isotopic substitution while maintaining the core structure's pharmacological properties.

As synthetic methodologies continue to advance, 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine is establishing itself as a versatile tool in medicinal chemistry. Its ability to participate in diverse reaction pathways while offering multiple points for structural diversification positions it as a valuable asset in the development of targeted therapies. Future research directions likely include exploration of its applications in PROTAC development and as a scaffold for covalent inhibitor design, capitalizing on the reactive bromomethyl handle for targeted protein modification.